
Physical and chemical properties of Ebenifoline
E-II

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Ebenifoline E-II
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Ebenifoline E-II: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
Ebenifoline E-II is a naturally occurring sesquiterpene pyridine alkaloid, a class of complex

chemical compounds known for their significant biological activities. Isolated from plants of the

Celastraceae family, particularly from the stems and leaves of Euonymus laxiflorus, this

molecule has attracted attention within the scientific community.[1] Sesquiterpene pyridine

alkaloids are characterized by a highly oxygenated dihydro-β-agarofuran sesquiterpenoid core

linked to a pyridine dicarboxylic acid moiety, forming a macrocyclic structure. This structural

complexity is believed to be responsible for their diverse pharmacological effects, including

anti-inflammatory, immunosuppressive, and cytotoxic properties. This guide provides an in-

depth overview of the known physical and chemical properties of Ebenifoline E-II, detailed

experimental protocols for its study, and an exploration of its potential biological activities and

associated signaling pathways.

Physical and Chemical Properties
Ebenifoline E-II is a white, amorphous powder.[1] A summary of its key physical and chemical

properties is presented in the table below.
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Property Value Reference

Molecular Formula C₄₈H₅₁NO₁₈ [1]

Molecular Weight 929.9 g/mol [1]

Physical State Amorphous Powder [1]

Melting Point 174-177 °C

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

[1]

Source
Stems and leaves of

Euonymus laxiflorus
[1]

Spectroscopic Data:

The structural elucidation of Ebenifoline E-II was primarily achieved through extensive

spectroscopic analysis, including Nuclear Magnetic Resonance (NMR) and Mass Spectrometry

(MS).

Mass Spectrometry (MS):

High-Resolution Mass Spectrometry (HRMS): The molecular ion peak [M]⁺ was observed at

m/z 929.3086, corresponding to the molecular formula C₄₈H₅₁NO₁₈.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

The ¹H and ¹³C NMR spectra of Ebenifoline E-II were determined in CDCl₃. The chemical

shifts (δ) are reported in parts per million (ppm). While the complete spectral data is found in

the original isolation literature, the key structural features are confirmed by these techniques.

The ¹³C NMR data for the ebenifoline class of alkaloids has been compiled and serves as a

crucial reference for the identification of these complex molecules.

Due to the unavailability of the full-text of the original publication, the complete ¹H and ¹³C NMR

and IR data are not included here. Researchers are directed to the primary literature for this

detailed information.
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Experimental Protocols
Isolation and Purification of Ebenifoline E-II
The following is a generalized protocol for the extraction and isolation of sesquiterpene pyridine

alkaloids from plant material, adapted from procedures used for related compounds. The

specific details for Ebenifoline E-II can be found in the primary literature.

Workflow for Isolation and Purification:
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Dried and Powdered
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Partitioning

(e.g., EtOAc/H₂O)

Silica Gel Column
Chromatography

Organic Phase Preparative HPLC
(e.g., ODS column)

Fractionation Pure Ebenifoline E-IIPurification
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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